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Compound of Interest

Compound Name: L-Azidohomoalanine hydrochloride

Cat. No.: B613060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

L-Azidohomoalanine hydrochloride (L-AHA) is an unnatural amino acid and a powerful tool

in chemical biology and drug development. As an analog of methionine, it is incorporated into

proteins during de novo synthesis, enabling the bioorthogonal labeling and tracking of newly

synthesized proteins. This guide provides an in-depth overview of the safety, handling, and key

experimental protocols associated with L-Azidohomoalanine hydrochloride.

Chemical and Physical Properties
L-Azidohomoalanine hydrochloride is a white solid with the following properties:

Property Value Reference

CAS Number 942518-29-8 [1][2][3][4][5]

Molecular Formula C₄H₈N₄O₂ · HCl [3][4]

Molecular Weight 180.59 g/mol [6][4][7]

Appearance White crystalline powder/solid [5][8]

Solubility

Soluble in water (up to 100

mM) and methanol. Slightly

soluble in acetonitrile.

[6][3][8][9]

Melting Point 240-245 °C (decomposes)
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Safety and Hazard Information
The hazard classification for L-Azidohomoalanine hydrochloride varies across suppliers.

While some sources indicate that it does not meet the criteria for hazard classification, others

classify it as a skin and eye irritant, and a potential respiratory irritant. One supplier classifies it

as a self-reacting substance.[1][2][4] Given these inconsistencies, it is prudent to handle this

compound with care, adhering to the most stringent safety recommendations.

Summary of Hazard Classifications:

Hazard
Statement

GHS
Classification

Signal Word Pictogram Reference

Skin Irritation
Category 2

(H315)
Warning [2]

Eye Irritation
Category 2A

(H319)
Warning [2]

Specific target

organ toxicity —

single exposure

(Respiratory tract

irritation)

Category 3

(H335)
Warning [2]

Self-reactive

substances

Type C (H242 -

Heating may

cause a fire)

Danger [4]

Precautionary Measures and Personal Protective
Equipment (PPE)
Due to the potential hazards, the following precautions should be taken when handling L-
Azidohomoalanine hydrochloride:

Engineering Controls: Always handle in a well-ventilated area. Use of a chemical fume hood

is strongly recommended.[1] The laboratory should be equipped with an eyewash station and

a safety shower.[1]
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Personal Protective Equipment:

Eye Protection: Wear appropriate safety glasses or goggles.[1]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile) that comply with standard BS

EN 374:2003.[1] Gloves should be inspected before use and changed frequently.

Skin and Body Protection: Wear a lab coat or other appropriate protective clothing.[1]

Respiratory Protection: If there is a risk of dust formation or inhalation, a suitable respirator

should be used.[1]

Handling and Storage
Proper handling and storage are crucial to maintain the stability and integrity of L-
Azidohomoalanine hydrochloride and to ensure the safety of laboratory personnel.
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Aspect Recommendation Reference

Handling

Avoid inhalation and contact

with skin and eyes. Prevent

the formation of dust and

aerosols. Keep away from

sources of ignition. Avoid

prolonged or repeated

exposure.

[1]

Storage

Store in a cool, dry, and well-

ventilated place.

Recommended storage

temperature is -20°C. Protect

from light.

[7][8]

Stability

Stable under recommended

storage conditions. Aqueous

solutions are not

recommended to be stored for

more than one day.[8]

Incompatibilities

Strong acids/alkalis and strong

oxidizing/reducing agents.

Avoid heat and moisture.

[1]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If breathing has

stopped, provide artificial

respiration. Seek medical

attention.

[1][2]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. Seek medical

attention if irritation persists.

[1][2]

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Seek medical

attention.

[1][2]

Ingestion

Do not induce vomiting. Never

give anything by mouth to an

unconscious person. Rinse

mouth with water. Seek

medical attention.

[2]

Spill and Disposal Procedures
In the event of a spill, evacuate the area and ensure adequate ventilation.[1] Do not let the

product enter drains.[1] Wear appropriate PPE as described in Section 2.1. Cover the spill with

a suitable absorbent material, then sweep it up and place it in an appropriate container for

disposal.[1]

Waste disposal should be in accordance with all applicable federal, state, and local regulations.
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Experimental Protocols and Workflows
L-Azidohomoalanine hydrochloride is primarily used for the metabolic labeling of newly

synthesized proteins. The following is a general protocol for its use in cell culture, based on the

principles of Bio-Orthogonal Non-Canonical Amino Acid Tagging (BONCAT).

Preparation of L-AHA Stock Solution
Reconstitution: L-AHA is soluble in aqueous solutions. To prepare a stock solution, dissolve

the solid L-AHA in sterile, methionine-free cell culture medium or a suitable buffer (e.g., PBS)

to the desired concentration (e.g., 100 mM).[6]

Storage: It is recommended to prepare fresh aqueous solutions. If storage is necessary, it

should be for no longer than one day.[8] For longer-term storage, consider preparing aliquots

and storing them at -20°C.

Metabolic Labeling of Cultured Cells
Cell Culture Preparation: Plate cells at an appropriate density and allow them to adhere

overnight in complete growth medium.

Methionine Depletion (Optional but Recommended): To enhance the incorporation of L-AHA,

wash the cells with sterile PBS and then incubate them in methionine-free medium for a

period of time (e.g., 30-60 minutes).

Labeling: Replace the methionine-free medium with fresh methionine-free medium

supplemented with L-AHA at a final concentration typically ranging from 25 to 100 µM. The

optimal concentration should be determined empirically for each cell type.

Incubation: Incubate the cells for the desired period (e.g., 1 to 24 hours) to allow for the

incorporation of L-AHA into newly synthesized proteins.

Cell Lysis: After the labeling period, wash the cells with PBS and then lyse them using a

suitable lysis buffer containing protease inhibitors.

Detection of L-AHA-labeled Proteins via Click Chemistry
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The azide group on the incorporated L-AHA allows for its detection via a highly specific "click"

reaction with an alkyne-containing reporter molecule (e.g., a fluorescent dye or biotin).

Reaction Setup: In a microcentrifuge tube, combine the cell lysate containing the L-AHA-

labeled proteins with the alkyne-functionalized reporter tag.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): Add the click chemistry reaction

cocktail, which typically includes:

A copper(I) source (e.g., copper(II) sulfate)

A reducing agent (e.g., sodium ascorbate)

A copper-chelating ligand (e.g., THPTA)

Incubation: Incubate the reaction at room temperature for 1-2 hours.

Analysis: The labeled proteins can now be visualized by in-gel fluorescence scanning (if a

fluorescent alkyne was used) or detected by western blot and purified using streptavidin

beads (if a biotin alkyne was used).

Visual Diagrams
Safe Handling Workflow
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Caption: General workflow for safely handling L-Azidohomoalanine hydrochloride.

Emergency Spill Response
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Spill Occurs
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Caption: Logical steps for responding to a spill of L-Azidohomoalanine hydrochloride.

BONCAT Experimental Workflow
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Caption: A simplified workflow for BONCAT using L-Azidohomoalanine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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